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Compound of Interest

Compound Name: Pinealon Acetate

Cat. No.: B10825664

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the proper dissolution and storage of
Pinealon Acetate, a synthetic peptide with neuroprotective properties. Adherence to these
guidelines is crucial for maintaining the peptide's integrity and ensuring accurate and
reproducible experimental results.

Product Information

Property Value Reference
Chemical Name Pinealon Acetate N/A

Amino Acid Sequence H-Glu-Asp-Arg-OH [1]
Molecular Formula C17H30N6010 [1]
Molecular Weight 478.45 g/mol [1]
Appearance White solid [1]

Purity Typically >97% by HPLC [2][3]

Safety Precautions

Pinealon Acetate is intended for research use only and is not for human or veterinary use.[4]
[5] While it is not classified as a hazardous substance, standard laboratory safety practices
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should be followed.[4]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses, and gloves, when handling the compound.

» Handling: Avoid inhalation of the lyophilized powder.[4] In case of contact with skin or eyes,
rinse thoroughly with water.[4] If inhaled, move to fresh air.[4] If ingested, wash out the mouth

with water, provided the person is conscious.[4]
» Disposal: Dispose of waste materials according to local regulations.

Dissolution Protocol

The solubility of Pinealon Acetate has been determined in various solvents. The choice of
solvent will depend on the intended application and desired stock solution concentration.

led Sol | Solubili

Solvent Solubility Notes Reference

Requires sonication
Water (H20) 40 mg/mL q ) [61[7]
and warming.

) ) A common solvent for
Dimethyl Sulfoxide

=40 mg/mL creating concentrated [1]8]
(DMSO)

stock solutions.

Step-by-Step Dissolution Procedure

» Equilibrate the Vial: Before opening, allow the vial of lyophilized Pinealon Acetate to warm
to room temperature for at least 20-30 minutes. This prevents condensation from forming
inside the vial, which can compromise the stability of the peptide.

e Solvent Selection: Choose the appropriate solvent based on the desired stock concentration
and downstream experimental compatibility. For aqueous solutions, sterile, nuclease-free

water is recommended.

¢ Reconstitution:
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o Carefully open the vial.

o Using a calibrated pipette, add the calculated volume of the chosen solvent to the vial to
achieve the desired concentration.

o For agueous solutions: To achieve a 40 mg/mL concentration in water, sonication and
gentle warming are necessary to facilitate dissolution.[6][7]

o For DMSO solutions: To prepare a 40 mg/mL stock solution, add the appropriate volume of
DMSO.[1][8]

o Ensure Complete Dissolution: Gently vortex or sonicate the vial until the peptide is
completely dissolved and the solution is clear. Visually inspect the solution to ensure no
undissolved particulates remain.

 Sterilization (for cell-based assays): If the stock solution is intended for use in cell culture, it
is recommended to filter-sterilize it through a 0.22 pum syringe filter.

Storage Protocol

Proper storage is critical to maintain the stability and biological activity of Pinealon Acetate.

Storage Conditions

Storage

Form Duration Notes Reference
Temperature

Lyophilized Keep away from

yoP -20°C Up to 3 years .p Y [1]

Powder moisture.

Aliquot to avoid
In Solvent (Stock

. -80°C Up to 1 year repeated freeze- [1][6]17]
Solution)
thaw cycles.
For shorter-term
In Solvent (Stock storage. Avoid
) -20°C Up to 1 month [6][7]
Solution) repeated freeze-
thaw cycles.
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Best Practices for Storage

 Aliquoting: To avoid degradation due to repeated freeze-thaw cycles, it is highly
recommended to aliquot the stock solution into single-use volumes before freezing.

 Light Protection: Store both the lyophilized powder and stock solutions protected from light.

e Moisture Prevention: Ensure vials are tightly sealed to prevent moisture absorption,
especially for the lyophilized powder.[1]

Experimental Workflow and Signaling Pathway

The following diagrams illustrate the key experimental workflow for handling Pinealon Acetate
and a simplified representation of its known signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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